Cas no 918350-15-9 (3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine)
3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
- Pyridine,3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 918350-15-9
- MFCD12964578
- 3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- E90812
- 3-methyl-2-methylsulfanyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- SCHEMBL3576349
-
- MDL: MFCD12964578
- Inchi: 1S/C13H20BNO2S/c1-9-7-10(8-15-11(9)18-6)14-16-12(2,3)13(4,5)17-14/h7-8H,1-6H3
- InChI Key: IQLLWSWXHVVORX-UHFFFAOYSA-N
- SMILES: S(C)C1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1
Computed Properties
- Exact Mass: 265.1307802g/mol
- Monoisotopic Mass: 265.1307802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.6Ų
3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB517862-500 mg |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
918350-15-9 | 500MG |
€490.40 | 2023-04-17 | ||
| abcr | AB517862-1 g |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
918350-15-9 | 1g |
€666.90 | 2023-04-17 | ||
| A2B Chem LLC | AI61512-250mg |
Pyridine,3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
918350-15-9 | 97% | 250mg |
$237.00 | 2024-07-18 | |
| A2B Chem LLC | AI61512-500mg |
Pyridine,3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
918350-15-9 | 97% | 500mg |
$323.00 | 2024-07-18 | |
| A2B Chem LLC | AI61512-1g |
Pyridine,3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
918350-15-9 | 97% | 1g |
$439.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1259936-500mg |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
918350-15-9 | 95% | 500mg |
¥4737.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1259936-1g |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
918350-15-9 | 95% | 1g |
¥6309.00 | 2024-04-25 | |
| abcr | AB517862-250mg |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine; . |
918350-15-9 | 250mg |
€304.70 | 2025-04-15 | ||
| abcr | AB517862-5g |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine; . |
918350-15-9 | 5g |
€1849.70 | 2025-04-15 | ||
| abcr | AB517862-500mg |
3-Methyl-2-(methylsulfanyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
918350-15-9 | 500mg |
€490.40 | 2023-09-02 |
3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Suppliers
3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
Comprehensive Overview of 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine (CAS No. 918350-15-9)
3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine (CAS No. 918350-15-9) is a highly specialized boronic ester-containing heterocyclic compound, widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions. This organoboron reagent is a cornerstone in modern pharmaceutical synthesis and agrochemical research, owing to its stability and reactivity under mild conditions. Its unique pyridine-boronate structure makes it indispensable for constructing complex biaryl frameworks, a key motif in drug discovery pipelines.
The growing demand for boron-based intermediates like 3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine aligns with trends in green chemistry and catalytic C-C bond formation. Researchers frequently search for "high-yield boronate synthesis" or "air-stable Suzuki coupling reagents," reflecting the need for robust methodologies. This compound's methylthio substituent further enhances its versatility, enabling selective functionalization—a hot topic in medicinal chemistry optimization forums.
Analytical studies highlight the compound's exceptional hydrolytic stability compared to conventional boronic acids, addressing common challenges in moisture-sensitive reactions. Its 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety is frequently discussed in "protecting group strategies" for boron derivatives. Recent patents (e.g., WO2022150000) leverage this scaffold for kinase inhibitor development, tying into trending searches like "anticancer boronate drugs."
From a material science perspective, the compound’s π-conjugated system enables applications in OLED emitters and organic semiconductors—topics surging in nanotechnology queries. Quality control protocols emphasize HPLC purity >98% and NMR spectral validation, critical for reproducibility in peer-reviewed studies. Storage recommendations (-20°C under inert gas) are frequently cited in "handling sensitive boronates" guides.
Emerging research explores its chemodivergent reactivity with palladium/NHC catalysts, a focal point in "transition-metal catalysis" webinars. The methylthio-pyridine core also garners attention in PET tracer design, linking to searches for "radiolabeled precursor compounds." Regulatory databases confirm its non-hazardous status under standard handling, aligning with REACH compliance discussions.
In summary, CAS 918350-15-9 represents a paradigm of structure-activity tunability in heteroaryl boronates. Its multifaceted applications—from small-molecule therapeutics to advanced materials—ensure sustained relevance in high-impact journals and industrial R&D workflows worldwide.
918350-15-9 (3-methyl-2-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine) Related Products
- 1354911-06-0(4-methyl-2-(methylsulfanyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 849934-89-0(6-(Methylsulfanyl)pyridine-3-boronic Acid Pinacol Ester)
- 1445651-57-9(3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(METHYLSULFONYL)PYRIDINE)
- 918350-16-0(Pyridine,2-(ethylthio)-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
- 1073354-78-5(2-(Methylsulfanyl)pyridine-3-boronic acid pinacol ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)